Cas no 1369926-53-3 (3-tert-Butyl-2-methylbenzoic acid)

• Product Name: 3-tert-Butyl-2-methylbenzoic acid
• CAS No: 1369926-53-3
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5703758
• PubChem ID: 57210463
• Update Time: 2025-10-28

3-tert-Butyl-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10397067
• 3-tert-butyl-2-methylbenzoic acid
• 3-tert-butyl-2-methylbenzoicacid
• EN300-657105
• 1369926-53-3
• Benzoic acid, 3-(1,1-dimethylethyl)-2-methyl-
• 3-tert-Butyl-2-methylbenzoic acid

• Inchi： 1S/C12H16O2/c1-8-9(11(13)14)6-5-7-10(8)12(2,3)4/h5-7H,1-4H3,(H,13,14)
• InChI Key： ODRVPAWLLNTILD-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-tert-Butyl-2-methylbenzoic acid

3-Tert-Butyl-2-Methylbenzoic Acid: A Comprehensive Overview

3-Tert-butyl-2-methylbenzoic acid, with the CAS number 1369926-53-3, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a tert-butyl and methyl substituent. The presence of these substituents imparts distinct chemical and physical properties, making it a valuable compound for both academic research and industrial applications.

The synthesis of 3-tert-butyl-2-methylbenzoic acid typically involves multi-step organic reactions, often leveraging Friedel-Crafts alkylation or acylation followed by oxidation to introduce the carboxylic acid group. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of solid acid catalysts to facilitate the alkylation step, reducing the need for hazardous solvents and improving yield.

In terms of applications, 3-tert-butyl-2-methylbenzoic acid has found utility in drug discovery, where its structural features make it a promising candidate for designing bioactive molecules. The tert-butyl group, known for its steric hindrance, can influence the pharmacokinetics and bioavailability of drugs. Recent studies have highlighted its potential as a lead compound in anti-inflammatory and anticancer drug development. For example, derivatives of this compound have shown selective inhibition against certain enzymes associated with inflammatory pathways.

Beyond pharmaceuticals, this compound has also been explored in materials science. Its ability to form stable esters and amides makes it a valuable precursor for synthesizing advanced polymers and coatings. Recent research has focused on its use in creating biodegradable polymers for packaging applications, addressing the growing demand for sustainable materials.

The environmental impact of 3-tert-butyl-2-methylbenzoic acid has also been a topic of interest. Studies have investigated its biodegradation pathways under various environmental conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions. This finding is particularly relevant for industries seeking to minimize their ecological footprint by utilizing compounds with favorable environmental profiles.

In conclusion, 3-tert-butyl-2-methylbenzoic acid stands as a testament to the diversity and potential of organic compounds in modern science. Its unique properties, coupled with ongoing research into novel synthesis methods and applications, ensure that this compound will continue to play a pivotal role in advancing both academic and industrial frontiers.